Cas no 89878-42-2 (Benzene, 1-[[3-(4-chlorophenyl)-2-propynyl]oxy]-4-phenoxy-)

• Product Name: Benzene, 1-[[3-(4-chlorophenyl)-2-propynyl]oxy]-4-phenoxy-
• CAS No: 89878-42-2
• MF: C₂₁H₁₅ClO₂
• MW: 334.795604944229
• CID: 586139
• PubChem ID: 13313462
• Update Time: 2025-04-19

Benzene, 1-[[3-(4-chlorophenyl)-2-propynyl]oxy]-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[3-(4-chlorophenyl)-2-propynyl]oxy]-4-phenoxy-
• 1-chloro-4-[3-(4-phenoxyphenoxy)prop-1-ynyl]benzene
• 1-Chloro-4-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]benzene
• DTXSID70536402
• 89878-42-2

• Inchi： 1S/C21H15ClO2/c22-18-10-8-17(9-11-18)5-4-16-23-19-12-14-21(15-13-19)24-20-6-2-1-3-7-20/h1-3,6-15H,16H2
• InChI Key： YYIDOMQFWKQYDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#CCOC2C=CC(=CC=2)OC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 334.0760574g/mol
• Monoisotopic Mass: 334.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 18.5Ų